N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-2-phenoxyacetamide

• IUPAC Name: N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-2-phenoxyacetamide
• InChI: InChI=1S/C14H11N3O4/c18-12(9-20-10-5-2-1-3-6-10)15-14-17-16-13(21-14)11-7-4-8-19-11/h1-8H,9H2,(H,15,17,18)
• InChI Key: LJBYZZROOJYVPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)NC2=NN=C(O2)C3=CC=CO3
• Molecular Formula: C14H11N3O4
• DSSTOX Substance ID: DTXSID401330511
• Molecular Weight: 285.25 g/mol
• Solubility: 29.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 851095-61-9

Description

The compound “N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-2-phenoxyacetamide” is a complex organic molecule that contains a furan ring, an oxadiazole ring, and a phenoxyacetamide group. Furan is a five-membered aromatic ring with four carbon atoms and one oxygen. Oxadiazole is a five-membered ring containing three carbon atoms, one nitrogen atom, and one oxygen atom. Phenoxyacetamide refers to a functional group consisting of a phenyl group (a six-carbon aromatic ring), an oxygen atom, and an acetamide group (consisting of a carbonyl group (C=O) and an amine group (NH2)).

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds have been synthesized from furan-2-carboxylic acid hydrazide. Mannich bases and methyl derivatives were then prepared. The structures of the synthesized compounds were confirmed by elemental analyses, IR and 1 H-NMR spectra.

Molecular Structure Analysis

The molecular structure of this compound is likely complex due to the presence of multiple functional groups. The furan and oxadiazole rings are likely to contribute to the compound’s aromaticity. The phenoxyacetamide group may also influence the compound’s overall structure.

Scientific Research Applications

Development of Energetic Materials

One notable application of compounds related to N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-2-phenoxyacetamide is in the field of energetic materials. For instance, derivatives based on 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan have been synthesized and characterized for their potential as insensitive energetic materials. These compounds exhibit moderate thermal stabilities and are insensitive towards impact and friction, which are desirable properties for energetic materials used in various applications, including military and civilian sectors for explosives and propellants (Yu et al., 2017).

Medicinal Chemistry and Pharmacology

Tyrosinase Inhibitors

In medicinal chemistry, furan-oxadiazole structural hybrids have been investigated for their therapeutic potential. A novel series of benzofuran-oxadiazole molecules showed significant tyrosinase inhibition activity, which could be utilized in the development of skin whitening agents and malignant melanoma anticancer drugs. These molecules exhibited better efficacy than the standard drug ascorbic acid, indicating their potential as leads for further drug development (Irfan et al., 2022).

Drug Development Programs

The incorporation of furazan-containing molecules in drug development programs has been reviewed, with emphasis on programs that have reached clinical or preclinical stages. These molecules have been found to enhance physical properties and biological activity, demonstrating the significant role of heterocycles in medicinal chemistry (Mancini et al., 2021).

Mechanism of Action

Target of Action

Similar compounds, such as nitrofurans, have been known to target proteins like aldose reductase .

Mode of Action

It’s worth noting that compounds with similar structures, such as 1,3,4-oxadiazoles and 1,2,4-triazoles, have been proven to be effective bactericides, pesticides, and fungicides . They exhibit diverse pharmacological activities such as analgesic, antiasthmatic, diuretic, antihypertensive, and anti-inflammatory properties .

Biochemical Pathways

Derivatives of 1,3,4-oxadiazole are known to have a broad spectrum of biological activities , suggesting that they may interact with multiple biochemical pathways.

Result of Action

Similar compounds have shown a wide range of advantageous biological and pharmacological characteristics .

Action Environment

The synthesis of similar compounds has been achieved under specific conditions, such as temperature and ph .